Cas no 213748-10-8 (1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl-)

1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl- structure
213748-10-8 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl-
CAS No:213748-10-8
MF:C24H19N3O
MW:365.427165269852
CID:3909497
PubChem ID:2307500
Update Time:2025-05-18

1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl-
    • 3-(9-ethylcarbazol-3-yl)-1-phenylpyrazole-4-carbaldehyde
    • 213748-10-8
    • EN300-26602991
    • AKOS001031990
    • 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde
    • Z56762783
    • Inchi: 1S/C24H19N3O/c1-2-26-22-11-7-6-10-20(22)21-14-17(12-13-23(21)26)24-18(16-28)15-27(25-24)19-8-4-3-5-9-19/h3-16H,2H2,1H3
    • InChI Key: VYZDZFIMDSJCDL-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C=C(C=O)C(C2=CC3C4=C(N(CC)C=3C=C2)C=CC=C4)=N1

Computed Properties

  • Exact Mass: 365.152812238Da
  • Monoisotopic Mass: 365.152812238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 39.8Ų

1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26602991-0.05g
3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde
213748-10-8 95.0%
0.05g
$212.0 2025-03-20

Additional information on 1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl-

Recent Advances in the Study of 1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl- (CAS: 213748-10-8)

The compound 1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl- (CAS: 213748-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1H-Pyrazole-4-carboxaldehyde derivatives as promising scaffolds for the development of novel therapeutic agents. The presence of both pyrazole and carbazole moieties in this compound suggests potential interactions with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Researchers have employed advanced synthetic strategies to optimize the yield and purity of this compound, with a particular focus on its application in high-throughput screening assays.

In vitro studies have demonstrated that 1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl- exhibits moderate to strong inhibitory activity against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). Mechanistic studies suggest that this compound may induce apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. Furthermore, preliminary data indicate potential anti-inflammatory properties, making it a candidate for further investigation in autoimmune diseases.

The pharmacokinetic profile of this compound has also been explored in recent preclinical studies. Results indicate favorable absorption and distribution properties, although further optimization may be required to improve metabolic stability. Computational modeling and molecular docking studies have provided insights into the binding modes of this compound with its putative targets, offering a foundation for structure-activity relationship (SAR) studies.

In conclusion, 1H-Pyrazole-4-carboxaldehyde, 3-(9-ethyl-9H-carbazol-3-yl)-1-phenyl- represents a promising lead compound for the development of new therapeutic agents. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in vivo. The integration of multidisciplinary approaches, including synthetic chemistry, computational biology, and translational medicine, will be essential to fully realize the potential of this compound.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.